Cas no 62006-39-7 (Senkyunolide A)

Senkyunolide A Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-butyl-4,5-dihydro-, (3S)-
• 1(3H)-Isobenzofuranone,3-butyl-4,5-dihydro-, (S)-
• (-)-Sedanenolide
• (S)-Sedanenolide
• 3-n-Butyl-4,5-dihydrophthalide
• Sedanenolide
• Senkyunolide
• Senkyunolide A
• Senkyunolide A
• 3-butyl-4,5-dihydro-3H-isobenzofuran-1-one
• Senkyunolide-A
• 3-butyl-4,5-dihydrophthalid
• ZPIKVDODKLJKIN-UHFFFAOYSA-N
• 3-butyl-4,5-dihydro-3H-2-benzofuran-1-one
• 3-Butyl-4,5-dihydro-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-
• SCHEMBL4086957
• 62006-39-7
• B2703-407024
• 166733-97-7
• DTXSID40977545
• FT-0688347
• AKOS037515468
• 3-Butyl-4,5-dihydroisobenzofuran-1(3H)-one
• CHEMBL2288883
• FS-10382
• Senkyunolide A?
• 3-N-Butyl-4,5-dihydrophthalide
• +Expand

• MDL： MFCD16660665
• InChIKey： ZPIKVDODKLJKIN-UHFFFAOYSA-N
• Inchi： 1S/C12H16O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h5,7,11H,2-4,6,8H2,1H3
• SMILES： O1C(C2C([H])=C([H])C([H])([H])C([H])([H])C=2C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 192.115
• Heavy Atom Count: 14
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.74860
• PSA: 26.30000
• Refractive Index: 1.521
• Boiling Point: 368.1ºC at 760 mmHg
• Flash Point: 154.2ºC
• Color/Form: Oil
• Density: 1.07g/cm3